Cas no 70465-86-0 (3'-S-ethyl-3'-thiothymidine)
3'-S-ethyl-3'-thiothymidine structure
Product Name:3'-S-ethyl-3'-thiothymidine
CAS No:70465-86-0
MF:C12H18N2O4S
MW:286.347321987152
CID:1743674
PubChem ID:451835
Update Time:2025-04-21
3'-S-ethyl-3'-thiothymidine Chemical and Physical Properties
Names and Identifiers
-
- 3'-S-ethyl-3'-thiothymidine
- 1-[(2R,4S,5R)-4-ethylsulfanyl-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
- CHEMBL3229812
- 3'-SEt-ddT
- DTXSID30220739
- 3'-Ethylthio-2',3'-dideoxythymidine
- BDBM50000982
- 1-[(2R,4S,5R)-4-ethylsulfanyl-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
- 70465-86-0
- Thymidine, 3'-S-ethyl-3'-thio-
-
- Inchi: 1S/C12H18N2O4S/c1-3-19-9-4-10(18-8(9)6-15)14-5-7(2)11(16)13-12(14)17/h5,8-10,15H,3-4,6H2,1-2H3,(H,13,16,17)/t8-,9+,10-/m1/s1
- InChI Key: ZWPXGLDYWMZUND-KXUCPTDWSA-N
- SMILES: S(CC)[C@@H]1[C@@H](CO)O[C@H](C1)N1C(NC(C(C)=C1)=O)=O
Computed Properties
- Exact Mass: 286.09884
- Monoisotopic Mass: 286.099
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 413
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 104Ų
Experimental Properties
- Density: 1.36
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.602
- PSA: 78.87
3'-S-ethyl-3'-thiothymidine Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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